4-{3-Oxospiro[3.3]heptan-1-yl}benzoicacid

• Molecular Formula: C14H14O3
• Molecular Weight: 230.26 g/mol
• IUPAC Name: 4-(3-oxospiro[3.3]heptan-1-yl)benzoic acid
• InChI: InChI=1S/C14H14O3/c15-12-8-11(14(12)6-1-7-14)9-2-4-10(5-3-9)13(16)17/h2-5,11H,1,6-8H2,(H,16,17)
• InChI Key: PCGQBBXUFOQTND-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C(CC2=O)C3=CC=C(C=C3)C(=O)O

Description

Role of Spirocyclic Architectures in Bioisosteric Replacement Strategies

Spirocyclic systems, characterized by fused rings sharing a single atom, have gained prominence as bioisosteres for planar aromatic rings like benzene. The spiro[3.3]heptane core in 4-{3-Oxospiro[3.3]heptan-1-yl}benzoic acid exemplifies this trend, offering a non-planar geometry that mimics the spatial and electronic properties of benzene while mitigating issues associated with aromatic ring metabolism. Unlike flat aromatic systems, spirocycles introduce conformational constraints that reduce off-target interactions and improve ligand-receptor binding specificity. For instance, the spiro[3.3]heptane moiety’s 120° bond angles and tetrahedral carbon centers create a three-dimensional scaffold that closely matches the exit vectors of meta-substituted benzene rings, enabling direct substitution in drug candidates without compromising target engagement.

A comparative analysis of spiro[3.3]heptane and benzene highlights critical advantages:

Property	Benzene	Spiro[3.3]heptane
Geometry	Planar	Non-planar, 3D
Metabolic Stability	Prone to oxidation	Resistant to CYP450 enzymes
Solubility	Low (hydrophobic)	Moderate (polar PSA ~54 Ų)
Synthetic Versatility	High	Emerging methodologies

This structural shift has enabled the development of compounds like 4-{3-Oxospiro[3.3]heptan-1-yl}benzoic acid, which retains the carboxyl group’s hydrogen-bonding capacity while leveraging the spirocycle’s metabolic resilience. Recent studies demonstrate that such spirocyclic analogs maintain or enhance potency in biological assays compared to their aromatic counterparts, as seen in derivatives of sonidegib and vorinostat.

The spiro[3.3]heptane system’s ability to modulate physicochemical properties is particularly valuable. For example, the polar surface area (PSA) of 4-{3-Oxospiro[3.3]heptan-1-yl}benzoic acid (~54 Ų) enhances aqueous solubility compared to purely aromatic analogs, addressing a common limitation in drug development. Furthermore, the strain energy inherent to the spirocyclic framework (~20 kcal/mol for spiro[3.3]heptane) is offset by entropic gains during target binding, resulting in improved thermodynamic profiles.

Historical Evolution of Spiro[3.3]heptane Derivatives in Drug Discovery

The journey of spiro[3.3]heptane derivatives from synthetic curiosities to medicinal chemistry staples reflects broader trends in drug design. Early work focused on strained hydrocarbon systems, but practical applications were limited by synthetic challenges. A breakthrough came with the development of strain-relocating semipinacol rearrangements, which enabled efficient access to spiro[3.3]heptan-1-one precursors. This method, involving the reaction of 1-sulfonylcyclopropanols under mild conditions, provided a scalable route to spirocyclic ketones—key intermediates for derivatives like 4-{3-Oxospiro[3.3]heptan-1-yl}benzoic acid.

Key milestones in spiro[3.3]heptane derivative development include:

Year	Advancement	Impact
2010	First catalytic asymmetric synthesis	Enabled enantioselective drug candidates
2020	Semipinacol rearrangement optimization	Scalable synthesis of spirocyclic ketones
2024	Validation as benzene bioisostere	Broad adoption in lead optimization

The integration of computational tools further accelerated progress. Density functional theory (DFT) studies revealed that spiro[3.3]heptane’s strain energy (approximately 20 kcal/mol) could be counterbalanced by favorable binding interactions, justifying its use in high-affinity ligands. Concurrently, advances in late-stage functionalization allowed medicinal chemists to append diverse pharmacophores to the spirocyclic core, as exemplified by the benzoic acid group in 4-{3-Oxospiro[3.3]heptan-1-yl}benzoic acid.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-{3-Oxospiro[3.3]heptan-1-yl}benzoic acid typically involves multi-step organic reactions. One common synthetic route includes the following steps:

• **Formation of the Sp

Comparison with Similar Compounds

3-{Spiro[3.3]heptan-1-yl}benzoic Acid (CAS: 2580202-39-5)

Structural Differences :

• Substituent Position: The spirocyclic group is attached at the meta position of the benzoic acid ring, unlike the para position in the target compound.
• Functional Groups: Lacks the 3-oxo group in the spirocyclic system.

Properties :

• Molecular Formula: C₁₃H₁₄O₂
• Molecular Weight: 216.3 g/mol

Implications :

• Meta substitution may hinder steric compatibility with biological targets compared to para-substituted analogs.

4-[(5-Arylidene-2-Arylimino-4-Oxo-3-Thiazolidinyl)methyl] Benzoic Acid Derivatives

Structural Differences :

• Core Structure: Incorporates a thiazolidinone ring substituted with arylidene and arylimino groups.
• Functional Groups: Includes a 4-oxo-thiazolidinylmethyl spacer between the benzoic acid and aromatic substituents.

Comparison with Target Compound :

• The thiazolidinone derivatives exhibit higher molecular weights (e.g., C₂₂H₁₇F₃N₂O₃S for one analog) and greater structural complexity, contributing to potent enzyme inhibition.
• The spirocyclic compound lacks the thiazolidinone pharmacophore, suggesting divergent biological applications (e.g., scaffold for kinase inhibitors vs. phosphatase inhibitors).

4-{3-Oxospiro[3.3]heptan-1-yl}benzonitrile

Structural Differences :

• Functional Group: Replaces the carboxylic acid (-COOH) with a nitrile (-CN) group.

Properties :

• Molecular Formula: C₁₃H₁₄ON (inferred; lists "C₁₃H₁₄O", likely a typo)

Benzyl 6-Oxospiro[3.3]heptane-2-carboxylate

Structural Differences :

• Oxo Position: The oxo group is at the 6-position of the spirocyclic system instead of the 3-position.
• Functional Group: Carboxylic acid is esterified as a benzyl ester.

Implications :

• Esterification renders the compound a prodrug , which may enhance oral bioavailability but require enzymatic hydrolysis for activity.
• Altered oxo position could affect hydrogen-bonding interactions with targets.

Q & A

Basic Research Questions

Q. What synthetic methodologies are commonly employed for 4-{3-Oxospiro[3.3]heptan-1-yl}benzoic acid, and how can reaction conditions be optimized?

• Methodology : Synthesis typically involves two key steps: (1) formation of the 3-oxospiro[3.3]heptane scaffold via cyclization reactions (e.g., intramolecular aldol condensation or photochemical [2+2] cycloaddition) and (2) coupling to a benzoic acid derivative. For coupling, Suzuki-Miyaura cross-coupling using a boronic acid-functionalized benzoic acid precursor is viable, as seen in analogous spirocyclic systems .
• Optimization : Critical parameters include catalyst choice (e.g., Pd(PPh₃)₄ for coupling), solvent polarity (DMF or THF), and temperature control (60–80°C). Post-synthesis purification via reverse-phase HPLC or recrystallization ensures >95% purity, as referenced in building-block catalogs .

Q. How can spectroscopic techniques validate the structure and purity of 4-{3-Oxospiro[3.3]heptan-1-yl}benzoic acid?

• Key Techniques :

• ¹H NMR : Aromatic protons (δ 7.8–8.2 ppm, integrating 4H), spirocyclic protons (δ 1.5–3.0 ppm for bridgehead and methylene groups), and ketone absence (due to conjugation).
• ¹³C NMR : Carboxylic acid carbon (δ ~170 ppm), spirocyclic ketone (δ ~210 ppm), and aromatic carbons (δ 120–140 ppm).
• IR : Strong C=O stretches (~1700 cm⁻¹ for carboxylic acid and ketone).
• Mass Spectrometry : Molecular ion peak matching the expected molecular formula (C₁₃H₁₂O₃, [M+H]⁺ = 217.08) .
  • Purity Validation : HPLC with a C18 column (acetonitrile/water gradient) confirms purity ≥97%, as standardized in reagent catalogs .

Advanced Research Questions

Q. What strategies resolve crystallographic data discrepancies in determining the spirocyclic conformation?

• Approach : Use SHELXL for refinement to model disorder or twinning. Validate with PLATON’s ADDSYM to check for missed symmetry. Compare bond lengths/angles with related spiro compounds (e.g., tert-butyl N-(3-oxospiro[3.3]heptan-1-yl)carbamate, C–C bonds ~1.54 Å) . High-resolution data (≤1.0 Å) and low-temperature (100 K) measurements minimize thermal motion artifacts.

Q. How does the spiro[3.3]heptane system influence the electronic properties of the benzoic acid moiety?

• Mechanistic Insight : The 3-oxo group exerts an electron-withdrawing effect, increasing the benzoic acid’s acidity. Computational studies (DFT at B3LYP/6-31G*) predict a pKa reduction by ~0.5 units compared to unsubstituted benzoic acid. Experimentally, potentiometric titration in 50% ethanol/water quantifies this shift .
• Reactivity Impact : Enhanced electrophilicity facilitates esterification (e.g., with DCC/DMAP) but may reduce nucleophilic substitution rates at the aryl position.

Q. Which in vitro assays are suitable for evaluating anti-inflammatory activity of this compound?

• Assay Design :

• COX-1/COX-2 Inhibition : Measure IC₅₀ via fluorometric kits, comparing to indomethacin.
• Cytokine Profiling : ELISA for TNF-α/IL-6 in LPS-stimulated macrophages.
• Molecular Docking : AutoDock Vina to predict binding to COX-2 active site (PDB: 5KIR).
  • Validation : Cross-reference with structurally similar anti-inflammatory benzoic acid derivatives (e.g., 4-(2-Oxopropyl)benzoic acid) .